- Synthesis of N-Boc-statine and epi-statine, Synthesis, 1989, (12), 951-3
Cas no 58521-49-6 (Boc-Sta-Oh)
Boc-Sta-Oh Chemical and Physical Properties
Names and Identifiers
-
- (3S,4S)-4-((tert-Butoxycarbonyl)amino)-3-hydroxy-6-methylheptanoic acid
- (3S,4S)-4-(Boc-amino)-3-hydroxy-6-methyl-heptanoic acid
- Boc-(3S,4S)Sta-OH
- BOC-STA-OH
- BOC-STATIN
- Boc-statine
- Boc-Statine<br>((3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid)
- Heptanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-6-methyl-, (3S,4S)-
- (3S,4S)-N-(tert-butoxycarbonyl)-4-amino-3-hydroxy-6-methylheptanoic acid
- AmbotzBAA1320
- Boc-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid
- Boc-Sta(3S,4S)-OH
- N-(tert-butoxycarbonyl)statine
- N-Boc-statine
- N-tert-butoxycarbonyl-(3S,4S)-4-amino-3-hydroxy-6-methylheptanoic acid
- RW3463
- N-tert-Butoxycarbonyl-(3S,4S)-statine
- Boc-Sta-Oh
-
- MDL: MFCD00063180
- Inchi: 1S/C13H25NO5/c1-8(2)6-9(10(15)7-11(16)17)14-12(18)19-13(3,4)5/h8-10,15H,6-7H2,1-5H3,(H,14,18)(H,16,17)/t9-,10-/m0/s1
- InChI Key: KJIQRHBVNGRPCO-UWVGGRQHSA-N
- SMILES: O[C@@H](CC(=O)O)[C@H](CC(C)C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 275.17300
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
Experimental Properties
- Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 118-120 ºC
- Solubility: Slightly soluble (3.9 g/l) (25 º C),
- PSA: 95.86000
- LogP: 2.15230
Boc-Sta-Oh Security Information
- WGK Germany:3
- Safety Instruction: S22; S24/25
- FLUKA BRAND F CODES:10
- HazardClass:IRRITANT
Boc-Sta-Oh Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132370-1g |
(3S,4S)-4-((tert-butoxycarbonyl)amino)-3-hydroxy-6-methylheptanoic acid |
58521-49-6 | 95% | 1g |
$259 | 2021-06-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032307-250mg |
Boc-Sta-Oh |
58521-49-6 | 97% | 250mg |
¥953 | 2024-05-22 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032307-1g |
Boc-Sta-Oh |
58521-49-6 | 97% | 1g |
¥1813 | 2024-05-22 | |
| Chemenu | CM132370-1g |
(3S,4S)-4-((tert-butoxycarbonyl)amino)-3-hydroxy-6-methylheptanoic acid |
58521-49-6 | 95% | 1g |
$*** | 2023-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S924789-250mg |
(3S,4S)-4-((tert-Butoxycarbonyl)amino)-3-hydroxy-6-methylheptanoic acid |
58521-49-6 | 97% | 250mg |
¥994.50 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S924789-1g |
(3S,4S)-4-((tert-Butoxycarbonyl)amino)-3-hydroxy-6-methylheptanoic acid |
58521-49-6 | 97% | 1g |
¥1,987.20 | 2022-09-28 | |
| Apollo Scientific | BIMI2122-100mg |
Boc-statin |
58521-49-6 | 100mg |
£110.00 | 2023-09-01 | ||
| Apollo Scientific | BIMI2122-250mg |
Boc-statin |
58521-49-6 | 250mg |
£180.00 | 2023-09-01 | ||
| abcr | AB175042-100 mg |
(3S,4S)-3-Hydroxy-4-Boc-amino-6-methyl-heptanoic acid; . |
58521-49-6 | 100mg |
€267.50 | 2023-05-07 | ||
| abcr | AB175042-250 mg |
(3S,4S)-3-Hydroxy-4-Boc-amino-6-methyl-heptanoic acid; . |
58521-49-6 | 250mg |
€470.60 | 2023-05-07 |
Boc-Sta-Oh Production Method
Production Method 1
Boc-Sta-Oh Raw materials
Boc-Sta-Oh Preparation Products
Boc-Sta-Oh Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on Boc-Sta-Oh
Comprehensive Overview of Boc-Sta-Oh (CAS No. 58521-49-6): Applications and Innovations in Peptide Synthesis
Boc-Sta-Oh (CAS No. 58521-49-6), a protected amino acid derivative, is a critical building block in peptide synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group and a statine (Sta) residue, making it invaluable for designing protease inhibitors and bioactive peptides. Its unique structure enables precise control over peptide chain elongation, addressing key challenges in drug discovery, such as peptide stability and target specificity.
In recent years, the demand for Boc-Sta-Oh has surged due to its role in developing antiviral therapies and enzyme inhibitors. Researchers are leveraging its properties to combat diseases like COVID-19, where protease inhibitors are pivotal. This aligns with the growing interest in peptide-based therapeutics, a trending topic in biomedical forums and search queries like "peptide drugs for viral infections" or "Boc-protected amino acids in drug design".
The compound’s versatility extends to solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Its Boc group ensures compatibility with acid-labile linkers, a feature frequently highlighted in search terms such as "Boc vs. Fmoc in SPPS". Moreover, Boc-Sta-Oh is instrumental in synthesizing renin inhibitors, addressing hypertension—a global health concern. This connection to cardiovascular research enhances its relevance in academic and industrial settings.
From an SEO perspective, content around CAS No. 58521-49-6 often intersects with queries like "buy Boc-Sta-Oh for research" or "statine derivatives applications". To optimize visibility, this article integrates these long-tail keywords while maintaining technical accuracy. Additionally, the rise of AI-driven drug discovery has amplified interest in peptide building blocks, making Boc-Sta-Oh a focal point in automated molecular design discussions.
Quality control and storage of Boc-Sta-Oh are also frequently searched topics. The compound requires anhydrous conditions and low temperatures to preserve its reactivity, a detail often queried as "Boc-Sta-Oh storage guidelines". Suppliers emphasizing high-purity batches and HPLC validation data tend to rank higher in search results, reflecting user priorities.
In conclusion, Boc-Sta-Oh (CAS No. 58521-49-6) remains indispensable in peptide science, bridging gaps between traditional synthesis and cutting-edge therapeutics. Its alignment with trending research areas and frequent search patterns underscores its enduring significance in both academic and commercial spheres.
58521-49-6 (Boc-Sta-Oh) Related Products
- 67010-43-9(Heptanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-6-methyl-, ethyl ester,(3S,4S)-)
- 98105-45-4(Boc-(3S,4S)-4-amino-3-hydroxy-5-cyclohexylpentanoic Acid)
- 204192-31-4(Boc-(3S,4S)-4-amino-3-hydroxy-5-methylhexanoic acid dicyclohexylammonium salt)
- 101669-83-4(L-erythro-Pentonic acid, 5-cyclohexyl-2,4,5-trideoxy-4-[[(1,1-dimethylethoxy)carbonyl]amino]-, methyl ester)
- 390377-49-8(Heptanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-6-methyl-,1,1-dimethylethyl ester, (3S,4S)-)
- 204199-26-8(Boc-(3S,4S,5S)-4-amino-3-hydroxy-5-methylheptanoic acid dicyclohexylammonium salt)
- 119944-81-9((3r,4s)-4-(tert-butoxycarbonylamino)-5-cyclohexyl-3-hydroxy-penta Noic Acid)
- 390377-46-5(Hexanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-5-methyl-,1,1-dimethylethyl ester, (3S,4S)-)
- 390377-47-6(Hexanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-5-methyl-,1,1-dimethylethyl ester, (3R,4S)-)
- 66967-01-9(Boc-Epi-Statine)